6-Oxaspiro[2.5]octan-1-ylmethanamine hydrochloride

Specification

• CAS No.: 1384431-19-9
• Molecular Formula: C8H16ClNO
• Molecular Weight: 177.67 g/mol
• IUPAC Name: 6-oxaspiro[2.5]octan-2-ylmethanamine;hydrochloride
• Standard InChI: InChI=1S/C8H15NO.ClH/c9-6-7-5-8(7)1-3-10-4-2-8;/h7H,1-6,9H2;1H
• Standard InChI Key: LHRSRLVOTTYGKR-UHFFFAOYSA-N
• SMILES: C1COCCC12CC2CN.Cl
• Canonical SMILES: C1COCCC12CC2CN.Cl

Introduction

6-Oxaspiro[2.5]octan-1-ylmethanamine hydrochloride is a complex organic compound characterized by its unique spirocyclic structure, which combines a six-membered oxygen-containing ring with a five-membered ring. This compound is of significant interest in various fields of research, particularly in medicinal chemistry and as a building block for synthesizing more complex molecules. Its molecular formula is C8H16ClNO, with a molecular weight of approximately 177.67 g/mol.

Chemical Data Table

Property	Description
CAS Number	1384431-19-9
Molecular Formula	C8H16ClNO
Molecular Weight	177.67 g/mol
Storage Conditions	2-8°C
Solubility	Requires appropriate solvent selection for stock solution preparation

Synthesis and Reactions

The synthesis of 6-oxaspiro[2.5]octan-1-ylmethanamine hydrochloride typically involves multi-step organic reactions. Common methods include the use of solvents like dimethyl sulfoxide and reagents such as sodium azide. The reaction conditions must be optimized to achieve high yields and purity while minimizing side reactions.

Common Synthesis Reagents and Conditions

• Solvents: Dimethyl sulfoxide, methanol, dichloromethane.

• Reagents: Sodium azide.

• Conditions: Careful control of temperature and solvent choice is crucial for successful synthesis.

Applications and Research Use

6-Oxaspiro[2.5]octan-1-ylmethanamine hydrochloride is primarily used for research purposes, particularly in drug discovery programs aimed at enhancing therapeutic efficacy against various health conditions. It is not intended for human use and is available from suppliers like GlpBio and BLD Pharm for research applications only.

Research Use Table

Supplier	Product Description	Intended Use
GlpBio	Catalog No. GF18720	Research use only
BLD Pharm	CAS No. 1384431-19-9	Research use only

Safety and Handling

The compound may cause skin and eye irritation upon contact, necessitating appropriate safety precautions during handling. It is essential to follow standard laboratory safety protocols when working with this chemical.

Safety Precautions

• Personal Protective Equipment (PPE): Gloves, goggles, lab coat.

• Storage: Cool, dry place away from incompatible substances.

• Handling: Avoid contact with skin and eyes.